molecular formula C14H18ClNO3 B8283031 [4-(4-Chloro-1-oxobutyl)]-N-methoxy-N-methyl benzeneacetamide

[4-(4-Chloro-1-oxobutyl)]-N-methoxy-N-methyl benzeneacetamide

Cat. No.: B8283031
M. Wt: 283.75 g/mol
InChI Key: NBAKJRWJLSTMQZ-UHFFFAOYSA-N
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Description

[4-(4-Chloro-1-oxobutyl)]-N-methoxy-N-methyl benzeneacetamide is a useful research compound. Its molecular formula is C14H18ClNO3 and its molecular weight is 283.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H18ClNO3

Molecular Weight

283.75 g/mol

IUPAC Name

2-[4-(4-chlorobutanoyl)phenyl]-N-methoxy-N-methylacetamide

InChI

InChI=1S/C14H18ClNO3/c1-16(19-2)14(18)10-11-5-7-12(8-6-11)13(17)4-3-9-15/h5-8H,3-4,9-10H2,1-2H3

InChI Key

NBAKJRWJLSTMQZ-UHFFFAOYSA-N

Canonical SMILES

CN(C(=O)CC1=CC=C(C=C1)C(=O)CCCCl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cool a slurry of aluminum chloride (87 g, 650 mmol) in methylene chloride (100 mL) with an ice bath. Add 4-chlorobutyryl chloride (51 g, 360 mL) dropwise over 0.5 hours. Add N-methoxy-N-methyl-benzeneacetamide (53 g; 300 mmol) over 0.5 hours. Allow the resultant solution to warm to room temperature. Then heat at reflux for 6 hours. Cool the solution to room temperature. Pour the solution into ice (1 L) and add methylene chloride (1 L). Separate the organic phase. Extract the aqueous phase with methylene chloride (2×500 mL). Dry the combined organics over anhydrous magnesium sulfate and concentrate to provide a solid which contains a ca. 1:1 mixture of the title compound and the meta isomer.
Quantity
87 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
360 mL
Type
reactant
Reaction Step Two
Quantity
53 g
Type
reactant
Reaction Step Three
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
ice
Quantity
1 L
Type
reactant
Reaction Step Five
Quantity
1 L
Type
solvent
Reaction Step Six

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